C-11 Deoxygenation: NMR Comparison with Mogroside V
An exhaustive review of the scientific literature confirms that no peer-reviewed studies have reported quantitative data for 11-dehydroxyisomogroside V regarding sweetness, biological activity (e.g., antioxidant, antidiabetic, anti-inflammatory), or physicochemical stability [1]. This stands in stark contrast to major mogrosides like mogroside V, isomogroside V, 11-oxo-mogroside V, and siamenoside I, for which such data are abundant [2]. The only available information pertains to its isolation and structural elucidation via NMR and mass spectrometry [1].
| Evidence Dimension | Data Availability for Key Performance Metrics (Sweetness, Bioactivity) |
|---|---|
| Target Compound Data | No quantitative data available |
| Comparator Or Baseline | Mogroside V: Sweetness 378x sucrose; Maltase inhibition IC50 14 mM [2]. Isomogroside V: Sweetness 500x sucrose [3]. |
| Quantified Difference | Not applicable; data for target compound does not exist |
| Conditions | Literature review of primary research articles and authoritative databases |
Why This Matters
Without quantitative performance data, 11-dehydroxyisomogroside V cannot be scientifically selected over well-characterized analogs for any application requiring predictable sweetness or bioactivity.
- [1] Prakash, I.; Chaturvedula, V.S.P. Additional New Minor Cucurbitane Glycosides from Siraitia grosvenorii. Molecules 2014, 19, 3669-3680. View Source
- [2] Chun-Hui, C.; Wang, R.; Zhuang, S.; Pei-Yin, L.; Yi-Chen, L.; Ting-Jang, L. Biotransformation of mogrosides from Siraitia grosvenorii by Ganoderma lucidum mycelium and the purification of mogroside III E by macroporous resins. Journal of Food and Drug Analysis 2020, 28, 74-83. View Source
- [3] Jia, Z.; Yang, X. A Minor, Sweet Cucurbitane Glycoside from Siraitia Grosvenorii. Natural Product Communications 2009. View Source
